molecular formula BFe2 B082145 Iron boride (Fe2B) CAS No. 12006-85-8

Iron boride (Fe2B)

Cat. No.: B082145
CAS No.: 12006-85-8
M. Wt: 122.5 g/mol
InChI Key: FSDZRQFSRALZQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Iron boride (Fe2B) is a useful research compound. Its molecular formula is BFe2 and its molecular weight is 122.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Iron boride (Fe2B) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Iron boride (Fe2B) including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Iron boride (Fe2B) primarily targets the surface of materials, particularly steel substrates . The compound forms a hardening coating on the surface, enhancing the material’s properties such as hardness, wear resistance, and corrosion resistance .

Mode of Action

Iron boride interacts with its target through a process known as boriding . This thermochemical process involves the diffusion of boron atoms into the surface layer at high temperatures . The result is the formation of iron boride phases, including Fe2B and FeB . The Fe2B phase is preferred due to its less brittle nature compared to FeB .

Biochemical Pathways

The formation of iron boride involves a series of reactions that occur during the boriding process . The process starts with the diffusion of boron atoms into the surface layer of the material at high temperatures . This leads to the formation of iron boride phases, including Fe2B and FeB . A phase homogenization step can be adapted to eliminate the brittle FeB layer .

Pharmacokinetics

While pharmacokinetics typically refers to the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of drugs in the body, in the context of materials science, we can consider the analogous properties of iron boride. The ‘absorption’ and ‘distribution’ of boron atoms occur during the boriding process, where boron atoms diffuse into the surface layer of the material . The ‘metabolism’ can be considered as the formation of iron boride phases

Result of Action

The result of iron boride’s action is the formation of a hard, wear-resistant, and corrosion-resistant coating on the surface of the material . This coating enhances the material’s properties, making it more durable and long-lasting . For instance, a 40-µm-thick Fe2B layer exhibiting 1700 ± 100 HV on the surface can be grown with excellent adhesion to the substrate .

Action Environment

The action of iron boride is influenced by several environmental factors, including temperature, processing time, and the presence of other elements . For instance, the boriding process is carried out at temperatures ranging from 950 to 1050 °C . The processing time also affects the thickness and hardness of the boride layers . Additionally, the presence of other elements, such as carbon, can influence the formation of iron boride phases .

Properties

InChI

InChI=1S/B.2Fe
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FSDZRQFSRALZQJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[B].[Fe].[Fe]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

BFe2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401015517
Record name Diiron boride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401015517
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

122.50 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

12006-85-8
Record name Iron boride (Fe2B)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012006858
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Iron boride (Fe2B)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Diiron boride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401015517
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Diiron boride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.031.342
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Customer
Q & A

Q1: How is iron boride (Fe2B) typically formed on steel surfaces?

A1: Iron boride (Fe2B) layers are typically formed on steel surfaces through a high-temperature thermochemical treatment called boriding. This process involves the diffusion of boron atoms into the steel substrate, where they react with iron atoms to form iron borides like Fe2B and FeB. [, , ]

Q2: What are the different methods used for boriding?

A2: Common boriding methods include: * Pack boriding: Packing steel components in a powder mixture containing a boron source (e.g., boron carbide) and an activator (e.g., sodium fluoride). [, ]* Liquid boriding: Immersing steel components in a molten salt bath containing boron compounds. [] * Paste boriding: Applying a boron-rich paste to the steel surface before heat treatment. [, ]* Electron-beam boriding: Utilizing a focused electron beam to enhance boron diffusion into the steel surface. [, ]

Q3: What factors influence the growth kinetics of iron boride layers?

A3: The growth kinetics of iron boride layers are influenced by several factors, including: * Boriding temperature: Higher temperatures accelerate boron diffusion, leading to thicker layers. [, , ]* Boriding time: Longer exposure times also result in thicker layers. [, , ] * Chemical composition of the steel substrate: The presence of alloying elements in the steel can affect boron diffusion rates and the resulting boride layer thickness and composition. [, ]* Boron potential of the boriding medium: A higher boron potential promotes faster diffusion and thicker layers. []

Q4: What is the crystal structure of Fe2B?

A4: Fe2B crystallizes in the tetragonal crystal system, specifically the I4/mcm space group. [] This structure consists of single boron atoms residing within a square antiprismatic coordination environment created by surrounding iron atoms.

Q5: How does the presence of carbon affect the properties of Fe2B?

A5: Carbon can substitute for boron atoms in the Fe2B lattice, affecting its properties. Studies suggest that carbon doping leads to minor lattice strain and influences the physical characteristics of the boride. [] The extent of carbon substitution depends on the temperature, with estimates suggesting it can replace 3–8% of boron atoms. []

Q6: What are the key properties of Fe2B that make it desirable for various applications?

A6: Fe2B is known for its:

  • High hardness: This makes it suitable for wear-resistant coatings. [, , , ]
  • Good wear resistance: Fe2B coatings can significantly improve the wear resistance of steel components. [, ]
  • Corrosion resistance: Depending on the environment, Fe2B can offer improved corrosion resistance compared to untreated steel. []

Q7: What are the main applications of Fe2B coatings?

A7: Fe2B coatings are primarily used to enhance the surface properties of steel components in applications requiring high wear and impact resistance, such as: * Cutting tools: Improving cutting performance and tool life. []* Dies and molds: Enhancing wear resistance and extending service life. [, ]* Gears and bearings: Reducing friction and wear under heavy loads. []* Structural components: Improving surface hardness and wear resistance for applications in demanding environments. []

Q8: How does the presence of Fe2B affect the impact behavior of iron-based composites?

A8: Research on iron-based composites reinforced with boron carbide (B4C) particles found that in-situ synthesized Fe2B phases significantly influence impact properties. [] While Fe2B enhances hardness, excessive B4C content (over 10%) can lead to porosity, negatively impacting contact forces and fracture energy. []

Q9: Can Fe2B be synthesized in nanoparticle form?

A10: Yes, Fe2B nanoparticles can be synthesized using methods like the reduction of iron ions by sodium borohydride. [] These nanoparticles have shown interesting magnetic properties, including superparamagnetism and ferromagnetism. []

Q10: What are some current research areas focusing on Fe2B?

A10: Current research on Fe2B includes:

  • Optimizing boriding processes: Researchers are continually exploring ways to improve the efficiency and controllability of boriding processes to tailor the properties of Fe2B layers. [, ]
  • Developing novel boriding techniques: New techniques, such as electron-beam boriding, are being investigated to overcome the limitations of traditional methods and achieve specific coating characteristics. [, ]
  • Exploring new applications: Researchers are actively seeking to expand the application range of Fe2B by leveraging its unique properties in fields like magnetism and catalysis. []
  • Understanding the role of alloying elements: Further research is needed to fully comprehend the influence of various alloying elements on the formation and properties of Fe2B layers. []

Q11: What are the limitations of using Fe2B coatings?

A12: * Brittleness: Like many borides, Fe2B can be brittle, which may limit its application in situations requiring high impact or flexural strength. [, ]* High processing temperatures: Boriding processes typically require high temperatures, which may not be suitable for all steel grades or component geometries. [, , ]* Control over layer thickness and uniformity: Achieving precise control over the thickness and uniformity of Fe2B layers can be challenging, particularly with some boriding methods. []

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.